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Compound of Interest

Compound Name: Tricin-d6

Cat. No.: B15568477 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Tricin-d6 is publicly available. This guide

is a comprehensive overview based on the safety information for the non-deuterated parent

compound, Tricin, and general knowledge regarding the safety of deuterated compounds.

Researchers and drug development professionals should handle Tricin-d6 with the care

required for a novel chemical entity and perform their own risk assessments.

Introduction
Tricin-d6 is the deuterated form of Tricin, a natural O-methylated flavone found in sources like

rice bran and sugarcane.[1] While deuterated compounds are generally considered non-

radioactive and safe for laboratory research, their biological and toxicological properties can

differ from their non-deuterated counterparts due to the kinetic isotope effect.[2][3] This effect

can alter metabolic pathways, potentially leading to increased stability and, in some cases,

reduced toxicity by minimizing the formation of harmful metabolites.[3][4][5] However, as the

toxicological properties of Tricin itself are not fully characterized, a cautious approach is

warranted when handling Tricin-d6.[6]

Chemical and Physical Properties
The physical and chemical properties of Tricin-d6 are expected to be very similar to those of

Tricin.
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Property Data for Tricin

Molecular Formula C₁₇H₁₄O₇[7]

Molar Mass 330.29 g/mol [7]

Appearance Yellow crystalline solid[8]

Melting Point 285-287 °C (with decomposition)[8]

Solubility
Soluble in methanol, ethanol, and DMSO;

limited aqueous solubility.[8][9]

UV Absorption Maxima 254 nm and 350 nm (in methanol)[8]

Toxicological Data
The toxicological data for Tricin is limited, and some findings are inconsistent across different

sources. Therefore, it is recommended to handle Tricin-d6 as a substance with unknown

toxicological properties.

Endpoint Data for Tricin

Acute Oral Toxicity
LD50 (Rat, female): > 2,000 mg/kg (OECD Test

Guideline 423)[10]

Skin Corrosion/Irritation

No skin irritation observed in a reconstructed

human epidermis test (OECD Test Guideline

439).[10] However, some sources classify it as a

skin irritant.[11][12]

Eye Irritation
Some sources classify it as an eye irritant.[11]

[12]

Respiratory Irritation May cause respiratory irritation.[11][12]

Sensitization No data available.

Mutagenicity No data available.[13]

Carcinogenicity No data available.[13]

Reproductive Toxicity No data available.[13]
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Experimental Protocol for Acute Oral Toxicity (OECD Test Guideline 423): This test involves the

administration of the test substance to a group of fasted female rats at a single dose level. The

animals are observed for mortality and clinical signs of toxicity for at least 14 days. The LD50 is

determined based on the number of mortalities.

Experimental Protocol for Skin Irritation (OECD Test Guideline 439): This in vitro test uses a

reconstructed human epidermis model. The test substance is applied topically to the tissue

surface. After a defined exposure period, the cell viability is measured by enzymatic conversion

of the vital dye MTT. A reduction in cell viability below a certain threshold indicates skin

irritation.

Hazard Identification and Classification
The GHS classification for Tricin is not harmonized. Some safety data sheets indicate that it is

not a hazardous substance, while others suggest it may cause skin, eye, and respiratory

irritation.[10][11][12] Given these inconsistencies, it is prudent to handle Tricin-d6 as a

hazardous substance.

Potential Hazards:

May cause skin irritation.[11][12]

May cause serious eye irritation.[11][12]

May cause respiratory irritation.[11][12]

Combustible solid.[11]

Handling and Storage
Handling:

Use in a well-ventilated area or in a chemical fume hood.[13][14]

Avoid breathing dust.[13]

Avoid contact with skin, eyes, and clothing.[13]
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Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.[15]

Wash hands thoroughly after handling.[11]

Do not eat, drink, or smoke in the laboratory.[11]

Storage:

Store in a cool, dry, well-ventilated area.[11]

Keep container tightly closed.

Store away from incompatible materials, such as strong oxidizing agents.[11][16]

First Aid Measures
Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[6]

Skin Contact

Remove contaminated clothing. Wash skin with

plenty of soap and water for at least 15 minutes.

Seek medical attention if irritation develops or

persists.[6][15]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[6][15]

Ingestion

Do NOT induce vomiting. If the person is

conscious, give 2-4 cupfuls of water or milk.

Never give anything by mouth to an

unconscious person. Seek medical attention.[6]

Fire-Fighting Measures
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Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[17]

Specific Hazards: Combustible solid. May emit poisonous and irritant fumes in a fire.[11][13]

Dust may form an explosive mixture with air.[11]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[17]

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment. Avoid breathing dust

and contact with skin and eyes.[11]

Environmental Precautions: Prevent from entering drains, waterways, or sewers.[13]

Cleanup Procedures: For small spills, sweep up the material and place it in a suitable

container for disposal. For large spills, use dry clean-up procedures to avoid generating dust.

[11]

Visualizations
Workflow for Handling a Chemical Spill
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Chemical Spill Response Workflow

Spill Occurs

Assess the Situation
(Identify substance, quantity, and immediate risks)

Evacuate the Area
(If necessary)

Immediate Danger

Don Appropriate PPE

No Immediate Danger

Report the Incident

Contain the Spill
(Use absorbent materials)

Clean Up the Spill
(Follow specific procedures for the substance)

Dispose of Waste Properly

Decontaminate the Area and Equipment

Click to download full resolution via product page

Caption: A logical workflow for responding to a chemical spill in a laboratory setting.
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Signaling Pathway for Hazard Communication

Hazard Communication Signaling Pathway

Safety Data Sheet (SDS)

Hazard Identification
(Physical, Health, Environmental)

GHS Label

Employee Training

Safe Use of Chemical

Personal Protective Equipment (PPE) Selection Safe Handling and Storage Procedures
Emergency Procedures
(First Aid, Fire, Spills)

Click to download full resolution via product page

Caption: A diagram illustrating the flow of information for hazard communication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.bioscientia.de/media/qr0onwah/deuterated-drugs-weighty-times_tiaft-bulletin_2022.pdf
https://www.researchgate.net/figure/Three-main-advantages-potentially-provided-by-deuterated-drugs-increased-A-safety-B_fig1_365360132
https://www.bocsci.com/blog/an-insight-into-deuterated-drugs/
https://pim-resources.coleparmer.com/sds/01940.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Tricin
https://www.webqc.org/compound.php?compound=Tricin
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3429086.htm
https://www.sigmaaldrich.com/HK/zh/sds/sigma/t0377
https://datasheets.scbt.com/sc-216103.pdf
https://static.cymitquimica.com/products/54/pdf/sds-BI9678T.pdf
https://www2.zoetis.com.au/content/_assets/SDS/Tricin-Powder-SDS.pdf
https://agscientific.com/system/product_documents/T-2411%2C%20Tricine%20Ultra%20Pure%2C%20SDS%202022_3.pdf
https://www2.zoetis.com.au/content/_assets/SDS/Tricin-Eye-Ear-Ointment-SDS.pdf
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10498150&lang=EN
https://www.cdhfinechemical.com/images/product/msds/18_1776257697_Tricine-CASNO-5704-04-1-MSDS.pdf
https://www.benchchem.com/product/b15568477#tricin-d6-safety-data-sheet-information
https://www.benchchem.com/product/b15568477#tricin-d6-safety-data-sheet-information
https://www.benchchem.com/product/b15568477#tricin-d6-safety-data-sheet-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15568477?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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